Cas no 200185-84-8 (2-methyl-6-Benzofurancarbonitrile)

• Product Name: 2-methyl-6-Benzofurancarbonitrile
• CAS No: 200185-84-8
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 908864
• PubChem ID: 21251207
• Update Time: 2025-04-19

2-methyl-6-Benzofurancarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-Benzofurancarbonitrile
• 6-Benzofurancarbonitrile, 2-methyl-
• 2-Methylbenzofuran-6-carbonitrile
• DB-150283
• SCHEMBL7436627
• 200185-84-8

• Inchi： 1S/C10H7NO/c1-7-4-9-3-2-8(6-11)5-10(9)12-7/h2-5H,1H3
• InChI Key： JPBFZFOTKVFASB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 157.052763847g/mol
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans